Cas no 168400-03-1 (Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-)

• Product Name: Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-
• CAS No: 168400-03-1
• MF: C₁₈H₂₄O
• MW: 256.382565498352
• CID: 228703
• Update Time: 2024-03-01

Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-
• Cyclobakuchiol A
• Phenol,4-[5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-, [1S-(1a,2b,5b)]-
• Phenol, 4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-

• Inchi： 1S/C18H24O/c1-5-18(4)11-10-16(13(2)3)17(12-18)14-6-8-15(19)9-7-14/h5-9,16-17,19H,1-2,10-12H2,3-4H3/t16-,17-,18-/m1/s1
• InChI Key： DUTYKARAVUNUBK-KZNAEPCWSA-N
• SMILES： C1(O)=CC=C([C@H]2C[C@@](C=C)(C)CC[C@@H]2C(C)=C)C=C1

Computed Properties

• Exact Mass: 256.18282

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±42.0 °C(Predicted)
• PSA: 20.23
• pka: 10.21±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols
• Natural Products and Extracts Plant Extracts Plant based Otholobium glandulosum